Cas no 946365-76-0 (N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-methylbutanamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-methylbutanamide
• CAS No: 946365-76-0
• MF: C₂₄H₃₃N₃O
• MW: 379.538326025009
• CID: 5516126
• Update Time: 2025-10-23

N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(dimethylamino)phenyl]ethyl]-3-methylbutanamide
• N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-methylbutanamide

• Inchi： 1S/C24H33N3O/c1-18(2)15-24(28)25-16-23(20-9-11-22(12-10-20)26(3)4)27-14-13-19-7-5-6-8-21(19)17-27/h5-12,18,23H,13-17H2,1-4H3,(H,25,28)
• InChI Key： XWHXIOWYEUXYLC-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=C(N(C)C)C=C1)(=O)CC(C)C

Additional information on N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-methylbutanamide

N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-methylbutanamide: A Comprehensive Overview

N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-methylbutanamide, commonly referenced by its CAS number CAS No.946365-76-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule is characterized by a combination of functional groups that contribute to its versatility and reactivity.

The structure of this compound comprises a central ethyl group substituted with two distinct aromatic moieties: a 4-(dimethylamino)phenyl group and a 1,2,3,4-tetrahydroisoquinolin-2-yl group. The presence of these groups introduces both electronic and steric effects, which are crucial for its interactions in different chemical environments. Additionally, the molecule features an amide linkage at the terminal end, which plays a significant role in its solubility and bioavailability.

Recent studies have highlighted the importance of this compound in drug discovery processes. Its ability to act as a versatile scaffold for further chemical modifications has made it a valuable tool in medicinal chemistry. Researchers have explored its potential as a precursor for developing bioactive molecules with enhanced pharmacokinetic profiles. For instance, modifications to the dimethylamino group have shown promise in improving the compound's selectivity towards specific biological targets.

One of the most intriguing aspects of this compound is its role in catalytic processes. The tetrahydroisoquinoline moiety has been identified as a potential ligand for metal-catalyzed reactions, enabling efficient transformations under mild conditions. This property has led to its application in asymmetric synthesis, where it serves as a chiral auxiliary to induce high enantioselectivity in complex molecules.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and ring-forming strategies. The use of advanced techniques such as microwave-assisted synthesis has significantly streamlined its production, making it more accessible for research purposes. Furthermore, the compound's stability under various reaction conditions has facilitated its use in diverse chemical transformations.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent investigations have revealed that it undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts. These findings underscore the importance of sustainable practices in handling such compounds during industrial applications.

Looking ahead, the future of N-{2-4-(dimethylamino)phenyl-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl}-3-methylbutanamide lies in its continued exploration across multiple disciplines. Its unique combination of structural features positions it as a key player in advancing both academic research and industrial innovations. As researchers delve deeper into its properties and applications, this compound is poised to make significant contributions to the fields of organic chemistry and pharmacology.